Cas no 28741-08-4 (Octylboronic acid)

• Product Name: Octylboronic acid
• CAS No: 28741-08-4
• MF: C₈H₁₉BO₂
• MW: 158.046262979507
• MDL: MFCD01074560
• CID: 53367
• PubChem ID: 253662494
• Update Time: 2025-10-29

Octylboronic acid Chemical and Physical Properties

Names and Identifiers

• Octylboronic acid
• Caprylboronic acid~n-Octaneboronic acid
• n-Octylboronic Acid (contains varying amounts of Anhydride)
• 1-Octylboronic Acid
• N-OCTYL BORONIC ACID
• 1-n-Octaneboronic Acid
• Boronic acid,B-octyl
• Dihydroxy-octyl-boran
• dihydroxy-octyl-borane
• Octylboronsaeure
• 1-n-Octaneboronic Acid (contains varying amounts of Anhydride)
• rarechem ah pb 0170
• n-octylboronic
• caprylboronic acid
• n-octaneboronic acid
• n-octylboronic acid
• Boronic acid, octyl-
• Boronic acid, B-octyl-
• B-OCTYL-BORONIC ACID
• C8H19BO2
• SBB071319
• LS11160
• OR360045
• BC001944
• SY031616
• N090
• AX8005534
• ST24048837
• FT-0638802
• PD194761
• AMY30008
• MFCD01074560
• Octylboronicacid
• J-523826
• AKOS009462781
• DTXSID10409368
• DS-17397
• SCHEMBL128905
• CS-W000909
• A819575
• 28741-08-4
• O0452
• DB-016177

• MDL： MFCD01074560
• Inchi： 1S/C8H19BO2/c1-2-3-4-5-6-7-8-9(10)11/h10-11H,2-8H2,1H3
• InChI Key： GKFRVXOKPXCXAK-UHFFFAOYSA-N
• SMILES： OB(CCCCCCCC)O
• BRN： 1739759

Computed Properties

• Exact Mass: 158.14800
• Monoisotopic Mass: 158.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 76.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White powder
• Density: 0.89
• Melting Point: 81°C(lit.)
• Boiling Point: 262.6℃ at 760 mmHg
• Flash Point: 112.6±22.6 °C
• Refractive Index: 1.427
• Water Partition Coefficient: Insoluble in water.
• PSA: 40.46000
• LogP: 1.81970
• Solubility: Insoluble in water
• Sensitiveness: Air Sensitive

Octylboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Octylboronic acid

Exploring the Applications and Properties of Octylboronic Acid (CAS No. 28741-08-4)

Octylboronic acid, also known as octylboronic acid or 8-borono-octanoic acid, is a versatile organoboron compound with the CAS registry number CAS No. 28741-08-4. This compound has gained significant attention in the fields of organic synthesis, materials science, and drug development due to its unique chemical properties and reactivity. In recent years, advancements in synthetic methodologies and its applications have further solidified its importance in modern chemistry.

The molecular structure of octylboronic acid consists of an octyl chain attached to a boronic acid group (-B(OH)₂). This structure allows it to participate in various cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely used in the synthesis of complex organic molecules. The boronic acid group is highly reactive and can undergo nucleophilic substitution or addition reactions, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of octylboronic acid in the development of advanced materials. For instance, researchers have explored its use in synthesizing boron-containing polymers with enhanced thermal stability and mechanical properties. These polymers have potential applications in high-temperature environments, such as aerospace and automotive industries. Additionally, octylboronic acid has been utilized in the synthesis of boron-doped carbon nanomaterials, which exhibit improved electrical conductivity and catalytic activity.

In the field of drug discovery, octylboronic acid has been employed as a key intermediate in the synthesis of bioactive molecules. Its ability to undergo various coupling reactions facilitates the construction of complex molecular frameworks with potential therapeutic applications. For example, recent research has focused on using octylboronic acid to synthesize inhibitors for enzyme targets associated with cancer and neurodegenerative diseases.

The synthesis of octylboronic acid typically involves the hydroboration of alkenes followed by oxidation to form the boronic acid group. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made octylboronic acid more accessible for both academic research and industrial applications.

From an environmental perspective, researchers are increasingly interested in the biodegradation and toxicity profiles of octylboronic acid. Studies have shown that under certain conditions, it can undergo enzymatic degradation, reducing its persistence in aquatic environments. However, further investigations are needed to fully understand its environmental impact and ensure sustainable practices in its use.

In conclusion, octylboronic acid (CAS No. 28741-08-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and drug development. As research continues to uncover new uses and improve synthetic methods, octylboronic acid will undoubtedly remain a key player in advancing modern chemistry.